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Compound of Interest

Compound Name:
Cyclohexanone, 3-[(4-

methylphenyl)thio]-

CAS No.: 77670-22-5

Cat. No.: B13528685

Get Quote

Technical Profile: 3-[(4-
Methylphenyl)thio]cyclohexanone
Executive Summary
3-[(4-methylphenyl)thio]cyclohexanone (CAS: Variable based on enantiomer, Generic: 3-(p-

tolylthio)cyclohexanone) represents a critical class of

-ketosulfides used extensively as chiral building blocks in organic synthesis and drug discovery.
Structurally, it consists of a cyclohexane ring functionalized with a ketone at position C1 and a
bulky p-tolylthio group at position C3.

This molecule serves as a premier substrate for evaluating asymmetric conjugate addition

(Michael addition) methodologies. Beyond its role as a mechanistic probe, it is a versatile

intermediate: the sulfur moiety acts as a "chemical handle" that can be oxidized to

sulfoxides/sulfones for directing C-C bond formation or reductively removed (desulfurization) to

trace stereochemical pathways in natural product synthesis.
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Physicochemical Profile & Structural Analysis[1]
Chemical Structure
The molecule features a stereogenic center at C3. In asymmetric synthesis, the (R)- or (S)-

enantiomer is targeted depending on the chiral catalyst employed.

Molecular Formula:

Molecular Weight: 220.33 g/mol

Key Functional Groups:

Cyclic Ketone: Electrophilic center, susceptible to nucleophilic attack and enolization.

Aryl Thioether: Nucleophilic sulfur, susceptible to oxidation and acting as a soft Lewis

base.

Stereochemical Considerations
The introduction of the bulky p-tolyl group creates significant steric differentiation between the

re and si faces of the carbonyl, influencing subsequent transformations (e.g., hydride

reduction).

Conformation: The cyclohexanone ring typically adopts a chair-like conformation. The bulky

p-tolylthio group at C3 prefers the equatorial position to minimize 1,3-diaxial interactions,

locking the ring conformation and directing nucleophilic attacks on the ketone.

Synthetic Pathways: The Asymmetric Michael
Addition
The standard synthesis involves the sulfa-Michael addition of 4-methylbenzenethiol (p-

thiocresol) to 2-cyclohexen-1-one. This reaction is reversible; therefore, catalyst choice is

critical to suppress the retro-Michael pathway and ensure high enantioselectivity.

Mechanistic Workflow (Organocatalysis)
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Modern protocols utilize bifunctional organocatalysts (e.g., Cinchona alkaloids, chiral thioureas)

that activate both the nucleophile (thiol) and the electrophile (enone) simultaneously.

Mechanism Steps:

Activation: The catalyst's basic moiety deprotonates the thiol, generating a thiolate–catalyst

ion pair.

Coordination: The catalyst's H-bond donor (e.g., thiourea/hydroxyl) coordinates the enone

carbonyl, lowering the LUMO energy.

Addition: The thiolate attacks the

-carbon of the enone in a stereocontrolled manner.

Protonation: The resulting enolate is protonated to yield the product and regenerate the

catalyst.
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Caption: Figure 1. Organocatalytic assembly of the target scaffold.[1][2] The catalyst

suppresses the thermodynamic retro-Michael pathway to isolate the kinetic chiral product.

Chemical Reactivity & Transformations[2][3][4][5][6]
[7][8]
Once synthesized, the molecule offers divergent reactivity profiles based on the ketone or the

sulfide moiety.
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Carbonyl Modifications
Diastereoselective Reduction: Reduction with

or

yields the corresponding alcohol (3-[(4-methylphenyl)thio]cyclohexanol).

Selectivity: The equatorial thio-group directs hydride attack. Bulky reducing agents (e.g., L-

Selectride) favor the formation of the cis-alcohol (axial OH) via equatorial attack, while

small hydrides may yield mixtures favoring the thermodynamic trans-alcohol (equatorial

OH).

Ketalization: Protection of the ketone with ethylene glycol is standard to mask the carbonyl

during sulfoxide manipulation.

Sulfur Oxidation (Chiral Sulfoxides)
Oxidation with m-CPBA or NaIO4 converts the sulfide to a sulfoxide or sulfone.

Chirality at Sulfur: Controlled oxidation to the sulfoxide (

) introduces a second stereocenter. The pre-existing C3 chiral center induces significant
diastereoselectivity (1,3-induction) during this oxidation.

Pummerer Rearrangement: The resulting sulfoxide can undergo Pummerer rearrangement

to introduce

-functionality or regenerate the double bond.

Divergent Reactivity Map
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Caption: Figure 2.[3][4] Divergent reactivity profile. The scaffold serves as a gateway to

alcohols, sulfones, and alpha-functionalized ketones.

Experimental Protocol: Catalytic Synthesis
Objective: Synthesis of (R)-3-[(4-methylphenyl)thio]cyclohexanone via Organocatalysis. Scale:

1.0 mmol.

Reagents & Equipment
Substrate: 2-Cyclohexen-1-one (97 mg, 1.0 mmol).

Nucleophile: 4-Methylbenzenethiol (149 mg, 1.2 mmol).

Catalyst: Bifunctional amine-thiourea (e.g., Takemoto's catalyst) (10 mol%).

Solvent: Toluene or Dichloromethane (anhydrous).
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Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask, dissolve the catalyst (0.1 mmol) in toluene

(2.0 mL) under an argon atmosphere.

Addition: Add 2-cyclohexen-1-one (1.0 mmol) to the solution and stir for 10 minutes to

ensure catalyst-substrate interaction.

Reaction: Add 4-methylbenzenethiol (1.2 mmol) dropwise at 0°C. Allow the mixture to warm

to room temperature and stir for 12–24 hours.

Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The enone spot (

) should disappear; product spot (

) appears.

Quench & Workup: Dilute with

, wash with 1N HCl (to remove catalyst) and saturated

. Dry organic layer over

.

Purification: Concentrate in vacuo. Purify via flash column chromatography (SiO2,

Hexane/EtOAc gradient).

Self-Validating Metric: The product should be a clear oil or low-melting solid.

NMR must show the disappearance of vinyl protons (5.9–7.0 ppm region of enone).

Analytical Characterization
To validate the identity and purity of the synthesized compound, compare spectral data against

these expected values.
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Technique Parameter
Expected Signal /
Feature

Interpretation

NMR 7.2–7.3 (d, 2H) Aromatic Doublet
Ortho-protons of p-

tolyl ring.

7.0–7.1 (d, 2H) Aromatic Doublet
Meta-protons of p-tolyl

ring.

3.3–3.5 (m, 1H) Multiplet (tt-like)

H-3 proton (chiral

center). Diagnostic for

C-S bond.

2.30 (s, 3H) Singlet
Methyl group on the

aromatic ring.

1.6–2.8 (m, 8H) Envelope

Cyclohexanone ring

protons (

).

NMR ~209 ppm Carbonyl (C=O) Ketone carbon.

~130–138 ppm Aromatic C
Ipso/Ortho/Meta

carbons.

~45–50 ppm Aliphatic CH C-3 attached to Sulfur.

~21 ppm Methyl Tolyl methyl group.

IR 1710 Strong Stretch Ketone C=O.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. videleaf.com [videleaf.com]

2. Direct asymmetric vinylogous Michael addition of cyclic enones to nitroalkenes via
dienamine catalysis - PMC [pmc.ncbi.nlm.nih.gov]

3. Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate
mitochondrial respiration - PMC [pmc.ncbi.nlm.nih.gov]

4. Multicomponent Reaction for the Synthesis of β-Ketosulfides in Deep Eutectic Solvents -
PMC [pmc.ncbi.nlm.nih.gov]

5. pdf.benchchem.com [pdf.benchchem.com]

6. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [3-[(4-methylphenyl)thio]cyclohexanone chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13528685/docs#3-4-methylphenyl-thio-
cyclohexanone-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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